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Compound of Interest

1-Bromo-2,4-difluoro-5-
Compound Name:
methylbenzene

Cat. No.: B182202

An In-depth Technical Guide to 1-Bromo-2,4-difluoro-5-methylbenzene
CAS Number: 159277-47-1

This technical guide provides a comprehensive overview of 1-Bromo-2,4-difluoro-5-
methylbenzene, a key intermediate in the fields of pharmaceutical and agrochemical research.
The document details its chemical and physical properties, experimental protocols for its
synthesis, its applications in drug development, and essential safety and handling information.

Compound Properties and Specifications

1-Bromo-2,4-difluoro-5-methylbenzene, also known as 5-Bromo-2,4-difluorotoluene, is a
halogenated aromatic compound. Its strategic placement of fluorine and bromine atoms,
combined with a methyl group, makes it a versatile building block in organic synthesis. The
electron-withdrawing nature of the fluorine atoms and the reactivity of the bromine atom allow
for a variety of chemical transformations, making it a valuable precursor for more complex
molecules.

Table 1: Physical and Chemical Properties of 1-Bromo-2,4-difluoro-5-methylbenzene
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Property Value Source

CAS Number 159277-47-1 [L1121[31[4115]
1-Bromo-2,4-difluoro-5-

IUPAC Name [11[31[4]
methylbenzene

5-Bromo-2,4-difluorotoluene,
1-Methyl-2,4-difluoro-5-

Synonyms ) [1]
bromobenzene, 2,4-Difluoro-5-

bromo toluene

Molecular Formula C7HsBrF2 [11121[3]

Molecular Weight 207.02 g/mol [1]

Colorless to light yellow
Appearance o [6]
transparent liquid

Purity >98% [6]

Refractive Index (@ 20°C) 1.5060-1.5100 [3]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Bromo-2,4-difluoro-5-
methylbenzene from a peer-reviewed journal is not readily available in the searched literature,
a general synthetic approach can be inferred from the synthesis of similar compounds, such as
the nitration of a bromofluorotoluene derivative.

A plausible synthetic route would involve the bromination of 2,4-difluorotoluene. The following is
a generalized protocol based on common bromination reactions of aromatic compounds.

General Protocol for the Bromination of 2,4-Difluorotoluene:
Materials:
o 2 4-Difluorotoluene

e N-Bromosuccinimide (NBS)
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Anhydrous solvent (e.g., acetonitrile, dichloromethane)
Initiator (e.g., benzoyl peroxide or AIBN) or a Lewis acid catalyst (e.g., iron(lll) bromide)
Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
dropping funnel, etc.)

Magnetic stirrer and heating mantle
Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2,4-difluorotoluene
in a suitable anhydrous solvent.

Add N-Bromosuccinimide (1.0-1.2 equivalents) and the initiator or catalyst to the solution.

Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction
progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to
consume any remaining bromine.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent
(e.g., ethyl acetate).

Wash the combined organic layers with water and brine.
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e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using
a rotary evaporator.

» Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of hexane and ethyl acetate) to yield pure 1-Bromo-2,4-difluoro-5-
methylbenzene.

Note: The regioselectivity of the bromination will be directed by the activating methyl group and
the deactivating but ortho-, para-directing fluorine atoms. The 5-position is sterically accessible
and activated, making it a likely site for bromination.

Applications in Drug Development

Halogenated organic compounds are of significant interest in medicinal chemistry due to the
ability of halogen atoms to modulate the pharmacokinetic and pharmacodynamic properties of
drug candidates. The introduction of fluorine, in particular, can enhance metabolic stability,
binding affinity, and bioavailability.

1-Bromo-2,4-difluoro-5-methylbenzene serves as a key intermediate in the synthesis of more
complex molecules with potential therapeutic applications. The bromine atom provides a
reactive handle for various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-
Hartwig) to introduce new carbon-carbon or carbon-heteroatom bonds.

While specific signaling pathways directly modulated by 1-Bromo-2,4-difluoro-5-
methylbenzene are not documented, its derivatives are likely being investigated as inhibitors
or modulators of various biological targets. For instance, fluorinated aromatic moieties are
common in kinase inhibitors and other targeted therapies.

Workflow for the Utilization of 1-Bromo-2,4-difluoro-5-methylbenzene in Drug Discovery:

Click to download full resolution via product page
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Caption: A generalized workflow illustrating the use of 1-Bromo-2,4-difluoro-5-
methylbenzene in a drug discovery cascade.

Safety and Handling

Proper handling of 1-Bromo-2,4-difluoro-5-methylbenzene is crucial to ensure laboratory
safety. The following information is a summary of key safety considerations.

Table 2: Hazard Information for 1-Bromo-2,4-difluoro-5-methylbenzene

Hazard Statement Description

H302 Harmful if swallowed.[7]

H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]
H335 May cause respiratory irritation.[7]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
» Skin Protection: Wear impervious gloves and protective clothing.

» Respiratory Protection: Use a suitable respirator if ventilation is inadequate.

Handling and Storage:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep the container tightly closed in a dry and well-ventilated place.

Store at 2-8°C.[7]

First Aid Measures:
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« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

« In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[7]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[7]

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[7]

Fire-Fighting Measures:
o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
o Wear self-contained breathing apparatus for firefighting if necessary.[7]

Spill Management:

Use personal protective equipment.

Avoid dust formation.

Sweep up and shovel. Keep in suitable, closed containers for disposal.

Do not let the product enter drains.[7]

This guide provides a foundational understanding of 1-Bromo-2,4-difluoro-5-methylbenzene
for researchers and professionals in drug development. For more detailed information, it is
recommended to consult the specific safety data sheets and relevant scientific literature as new
research becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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